Cas no 52047-22-0 (Pentanamide, 2-bromo-, (R)-)
Pentanamide, 2-bromo-, (R)- structure
Product Name:Pentanamide, 2-bromo-, (R)-
CAS No:52047-22-0
MF:C5H10BrNO
MW:180.04300069809
CID:360794
PubChem ID:71365839
Update Time:2025-04-19
Pentanamide, 2-bromo-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, 2-bromo-, (R)-
- (2R)-2-bromopentanamide
- 52047-22-0
- DTXSID60789223
-
- Inchi: 1S/C5H10BrNO/c1-2-3-4(6)5(7)8/h4H,2-3H2,1H3,(H2,7,8)/t4-/m1/s1
- InChI Key: SUQPMLQLMVIHIJ-SCSAIBSYSA-N
- SMILES: Br[C@@H](C(N)=O)CCC
Computed Properties
- Exact Mass: 178.9946
- Monoisotopic Mass: 178.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Pentanamide, 2-bromo-, (R)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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